Cas no 1805381-79-6 (Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805381-79-6
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863548
• Update Time: 2025-11-01

Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-10(16)5-4-15-6(3-11)7(8(5)12)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： AONWOGMMSYQNCK-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805381-79-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805381-79-6) is a highly valuable intermediate in the realm of pharmaceutical synthesis, exhibiting a unique structural framework that makes it particularly useful in the development of novel therapeutic agents. This compound, characterized by its brominated and difluoromethyl substituents, plays a pivotal role in constructing complex molecular architectures essential for drug discovery and development.

The significance of this compound lies in its ability to serve as a versatile building block for synthesizing a wide array of pharmacologically active molecules. The presence of multiple reactive sites, including bromomethyl and ester functionalities, allows for diverse chemical transformations that can be tailored to meet specific synthetic requirements. Such features make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for various diseases.

In recent years, there has been a growing interest in the use of halogenated pyridines as key structural motifs in drug design. Halogen atoms, such as bromine and fluorine, are known to enhance the metabolic stability and binding affinity of drug candidates. Specifically, the 4-bromo and 3-(difluoromethyl) substituents in Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate contribute to its utility by providing sites for further functionalization while improving the overall pharmacokinetic properties of the final drug molecule.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are widely used to target various cancers and inflammatory diseases. The bromomethyl group, in particular, offers a convenient handle for introducing amine-containing groups through nucleophilic addition reactions. This allows medicinal chemists to rapidly generate libraries of kinase inhibitors with tailored selectivity profiles. Recent studies have demonstrated the efficacy of such inhibitors in preclinical models, highlighting the importance of intermediates like Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate in advancing drug development pipelines.

The compound also finds utility in the synthesis of antiviral agents. The unique combination of bromo and difluoromethyl groups facilitates the construction of complex heterocyclic scaffolds that are known to exhibit potent antiviral activity. For instance, derivatives of this compound have been shown to inhibit viral proteases and polymerases, thereby disrupting viral replication cycles. These findings underscore the potential of Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate as a key intermediate in antiviral drug discovery.

Furthermore, Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate has been employed in the development of novel antimicrobial agents. The structural features of this compound allow for the generation of molecules with broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly relevant in light of the increasing prevalence of antibiotic-resistant strains, which necessitates the discovery of new therapeutic strategies.

The synthesis of Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the bromination of a pyridine precursor followed by introduction of the bromomethyl and difluoromethyl groups. The final step involves esterification to yield the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

In conclusion, Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805381-79-6) is a versatile intermediate with significant applications in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases, including cancer, viral infections, and bacterial infections. As research continues to uncover new applications for halogenated pyridines, compounds like Ethyl 4-bromo-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxylate will undoubtedly play a crucial role in advancing drug discovery and development efforts worldwide.